Cas no 1380078-95-4 (Plazomicin Sulfate (>85%))

• Product Name: Plazomicin Sulfate (>85%)
• CAS No: 1380078-95-4
• MF: C₂₅H₅₀N₆O₁₄S
• MW: 690.761306285858
• CID: 5044301
• Update Time: 2025-10-29

Plazomicin Sulfate (>85%) Chemical and Physical Properties

Names and Identifiers

• Plazomicin Sulfate
• Plazomicin Sulfate [USAN]
• Plazomicin sulfate (USAN)
• A78L6MT746
• Zemdri (TN)
• D10655
• Q27273718
• (2S)-4-Amino-N-((1R,2S,3S,4R,5S)-5-amino-4-((2-amino-2,3,4,6-tetradeoxy-6-((2-hydroxyethyl)amino)-alpha-D-glycero-hex-4-enopyranosyl)oxy)-2-((3-deoxy-4-C-methyl-3-(methylamino)-beta-L-arabinopyranosyl)oxy)-3-hydroxycyclohexyl)-2-hydroxybutanamide sulfate
• (2S)-4-amino-N-[(1R,2S,3S,4R,5S)-5-amino-4-[[(2S,3R)-3-amino-6-[(2-hydroxyet
• Plazomicin Sulfate (>85%)

• Inchi： 1S/C25H48N6O10.H2O4S/c1-25(37)11-38-24(18(35)21(25)29-2)41-20-15(31-22(36)16(33)5-6-26)9-14(28)19(17(20)34)40-23-13(27)4-3-12(39-23)10-30-7-8-32;1-5(2,3)4/h3,13-21,23-24,29-30,32-35,37H,4-11,26-28H2,1-2H3,(H,31,36);(H2,1,2,3,4)/t13-,14+,15-,16+,17+,18-,19-,20+,21-,23-,24-,25+;/m1./s1
• InChI Key： SFTBRKHJMASSAP-BGJNVEJLSA-N
• SMILES： S(=O)(=O)(O)O.O([C@@H]1[C@@H]([C@H]([C@](C)(CO1)O)NC)O)[C@@H]1[C@H]([C@@H]([C@H](C[C@H]1NC([C@H](CCN)O)=O)N)O[C@@H]1[C@@H](CC=C(CNCCO)O1)N)O

Computed Properties

• Hydrogen Bond Donor Count: 13
• Hydrogen Bond Acceptor Count: 19
• Heavy Atom Count: 46
• Rotatable Bond Count: 13
• Complexity: 954
• Topological Polar Surface Area: 352

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Plazomicin Sulfate (>85%)

Introduction to Plazomicin Sulfate (>85%) and Its Significance in Modern Medicine

The compound with the CAS number 1380078-95-4, known as Plazomicin Sulfate (>85%), represents a critical advancement in the field of pharmaceutical chemistry and microbiology. This high-purity sulfate salt of plazomicin has garnered significant attention due to its potent antibacterial properties, particularly against Gram-negative bacteria. Plazomicin, a derivative of the natural product avibactam, belongs to the aminocoumarin class of antibiotics, which have demonstrated remarkable efficacy in treating multidrug-resistant infections.

In recent years, the rise of antibiotic-resistant bacteria has posed a formidable challenge to global healthcare systems. The development of novel antibiotics that can overcome existing resistance mechanisms is imperative. Plazomicin Sulfate (>85%) stands out as a promising candidate due to its unique mechanism of action. Unlike traditional beta-lactam antibiotics, plazomicin inhibits bacterial protein synthesis by binding to the 30S ribosomal subunit, thereby preventing the formation of functional proteins essential for bacterial survival. This mechanism makes it particularly effective against bacteria that have developed resistance to other antibiotics.

Recent clinical trials have highlighted the efficacy of Plazomicin Sulfate (>85%) in treating infections caused by Gram-negative pathogens, including Escherichia coli, Klebsiella pneumoniae, and Pseudomonas aeruginosa. These studies have demonstrated that plazomicin can effectively reduce bacterial loads and improve patient outcomes, even in cases where other antibiotics have failed. The high purity (>85%) of the sulfate salt ensures consistent pharmacological activity, making it a reliable therapeutic option for clinicians.

The chemical structure of Plazomicin Sulfate (>85%) is characterized by its aminocoumarin core, which is modified with various functional groups to enhance its antibacterial properties. The sulfate moiety not only improves solubility but also contributes to the stability and bioavailability of the compound. Advanced spectroscopic techniques and crystallographic studies have provided detailed insights into how plazomicin interacts with bacterial ribosomes, offering valuable information for further drug design and optimization.

One of the most compelling aspects of Plazomicin Sulfate (>85%) is its potential to address emerging infectious diseases. As bacterial resistance continues to evolve, the need for broad-spectrum antibiotics that can combat a wide range of pathogens becomes increasingly urgent. Plazomicin has shown promise in preclinical studies involving diverse bacterial strains, suggesting its versatility in therapeutic applications. Furthermore, its low likelihood of inducing cross-resistance with other antibiotics makes it an attractive option for treating complicated infections.

The manufacturing process of Plazomicin Sulfate (>85%) adheres to stringent quality control measures to ensure high purity and consistency. Pharmaceutical companies employ advanced purification techniques, such as chromatography and crystallization, to isolate and concentrate plazomicin sulfate. These processes are critical in maintaining the compound's efficacy and safety profile for clinical use. Regulatory agencies have rigorously evaluated Plazomicin Sulfate (>85%), granting it approval for use in specific indications where traditional antibiotics are ineffective.

Research into the pharmacokinetics and pharmacodynamics of Plazomicin Sulfate (>85%) has revealed important insights into its absorption, distribution, metabolism, and excretion (ADME) properties. Studies indicate that plazomicin exhibits prolonged half-life and sustained antibacterial activity upon administration, allowing for less frequent dosing compared to conventional antibiotics. This characteristic improves patient compliance and reduces healthcare costs associated with prolonged treatment regimens.

The therapeutic potential of Plazomicin Sulfate (>85%) extends beyond treating acute infections; it also holds promise for prophylactic use in high-risk populations. For instance, patients undergoing surgeries or immunosuppressive therapies are susceptible to Gram-negative infections due to compromised immune defenses. Plazomicin's broad-spectrum activity makes it an ideal candidate for preventing such infections, thereby reducing hospital-acquired infections (HAIs) and improving patient outcomes.

Advances in drug delivery systems have further enhanced the therapeutic applications of Plazomicin Sulfate (>85%). Nanoparticle-based formulations and liposomal carriers have been explored to improve drug solubility and target specificity. These innovations not only enhance bioavailability but also reduce side effects associated with high-dose treatments. Such developments underscore the importance of interdisciplinary collaboration between chemists, biologists, and clinicians in optimizing antibiotic therapies.

The future direction of research on Plazomicin Sulfate (>85%) includes exploring its potential in combination therapies with other antimicrobial agents. Combination regimens can mitigate the risk of resistance development by targeting multiple bacterial pathways simultaneously. Preliminary studies suggest that pairing plazomicin with agents like beta-lactams or quinolones could synergize their effects, providing more robust treatment options for patients with severe infections.

In conclusion,Plazomicin Sulfate (>85%), identified by CAS number 1380078-95-4, represents a significant advancement in antibiotic therapy for Gram-negative bacterial infections. Its unique mechanism of action, high purity profile, and promising clinical results position it as a cornerstone in modern medicine's fight against resistant pathogens. As research continues to uncover new applications and optimize delivery methods,Plazomicin Sulfate (>85%) is poised to play an increasingly vital role in global healthcare efforts.